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Compound of Interest

Compound Name: 2-Methoxythiophene

CAS No.: 130410-20-7

Cat. No.: B143748

Get Quote

CAS Number: 16839-97-7

This technical guide provides a comprehensive overview of 2-methoxythiophene, a versatile

heterocyclic compound with significant applications in research and development, particularly

in the fields of medicinal chemistry and materials science. This document details its chemical

and physical properties, provides an experimental protocol for its synthesis, and describes a

key reaction showcasing its utility as a chemical intermediate.

Core Properties of 2-Methoxythiophene
2-Methoxythiophene is a colorless to light yellow liquid at room temperature.[1] Its core

structure consists of a five-membered thiophene ring substituted with a methoxy group at the 2-

position. This substitution pattern significantly influences the electronic properties of the

thiophene ring, enhancing its reactivity towards electrophilic substitution.

Physicochemical Data
The key physical and chemical properties of 2-methoxythiophene are summarized in the table

below for easy reference.
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Property Value Reference

CAS Number 16839-97-7 [2][3][4]

Molecular Formula C₅H₆OS [2][3]

Molecular Weight 114.17 g/mol [2][3]

Boiling Point 151-152 °C at 762 mmHg [1][4]

Density 1.133 g/mL at 25 °C [1][4]

Refractive Index (n²⁰/D) 1.528 [1][4]

Flash Point 110 °F (43.3 °C) [4]

Solubility
Slightly soluble in Chloroform

and Methanol
[4]

Appearance
Colorless to light yellow, clear

liquid
[1]

Spectroscopic Data
Spectroscopic Data Source

Infrared (IR) Spectrum Available

Mass Spectrum (Electron Ionization) Available

UV/Visible Spectrum Available

Gas Chromatography Data Available

Synthesis of 2-Methoxythiophene
A common and effective method for the synthesis of 2-methoxythiophene is through the

nucleophilic aromatic substitution of 2-bromothiophene with sodium methoxide. This reaction is

well-established and provides a reliable route to the desired product.

Experimental Protocol: Synthesis from 2-
Bromothiophene
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This protocol is based on the method described by Jean Sicé in the Journal of the American

Chemical Society (1953).

Materials:

2-Bromothiophene

Sodium Methoxide

Anhydrous Methanol (as solvent)

Copper (I) bromide (as catalyst, optional but recommended)

Standard laboratory glassware for reflux and distillation

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a reflux

condenser, a magnetic stirrer, and a nitrogen inlet is charged with anhydrous methanol.

Reagent Addition: Sodium methoxide is carefully added to the methanol and stirred until fully

dissolved. To this solution, 2-bromothiophene is added, followed by a catalytic amount of

copper(I) bromide.

Reaction Conditions: The reaction mixture is heated to reflux under a nitrogen atmosphere.

The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent

is removed under reduced pressure. The residue is then partitioned between water and a

suitable organic solvent (e.g., diethyl ether or dichloromethane).

Purification: The organic layer is separated, washed with brine, and dried over anhydrous

magnesium sulfate. The solvent is evaporated, and the crude product is purified by fractional

distillation under reduced pressure to yield pure 2-methoxythiophene.
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Workflow for the synthesis of 2-methoxythiophene.

Chemical Reactivity and Applications
The methoxy group at the 2-position of the thiophene ring is an electron-donating group, which

activates the ring towards electrophilic aromatic substitution, primarily at the 5-position. This

enhanced reactivity makes 2-methoxythiophene a valuable building block in organic

synthesis. One of the key reactions highlighting its utility is the Vilsmeier-Haack reaction for

formylation.

Experimental Protocol: Vilsmeier-Haack Formylation of
2-Methoxythiophene
The Vilsmeier-Haack reaction is a mild method for introducing a formyl group onto an electron-

rich aromatic ring. For 2-methoxythiophene, this reaction proceeds with high regioselectivity

at the 5-position to yield 5-methoxy-2-thiophenecarbaldehyde.

Materials:

2-Methoxythiophene
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Phosphorus oxychloride (POCl₃)

N,N-Dimethylformamide (DMF)

Anhydrous 1,2-dichloroethane (as solvent)

Sodium acetate solution (for work-up)

Standard laboratory glassware for reactions at controlled temperatures

Procedure:

Formation of the Vilsmeier Reagent: In a flask cooled in an ice-salt bath, phosphorus

oxychloride is added dropwise to N,N-dimethylformamide with stirring to form the Vilsmeier

reagent (a chloroiminium salt).

Reaction with 2-Methoxythiophene: A solution of 2-methoxythiophene in anhydrous 1,2-

dichloroethane is added dropwise to the pre-formed Vilsmeier reagent, maintaining the low

temperature.

Reaction Progression: After the addition is complete, the reaction mixture is stirred at room

temperature for a specified period, during which the electrophilic substitution takes place.

The reaction progress can be monitored by TLC.

Hydrolysis: The reaction mixture is then carefully poured onto crushed ice and neutralized

with a sodium acetate solution to hydrolyze the intermediate iminium salt to the aldehyde.

Extraction and Purification: The product is extracted with an organic solvent, and the

combined organic layers are washed, dried, and concentrated. The resulting crude product is

purified by recrystallization or column chromatography to afford 5-methoxy-2-

thiophenecarbaldehyde.
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Mechanism of the Vilsmeier-Haack formylation of 2-methoxythiophene.

Conclusion
2-Methoxythiophene is a readily accessible and highly reactive heterocyclic compound. Its

well-defined properties and predictable reactivity make it an important tool for chemists in both

academic and industrial research. The synthetic and reaction protocols provided in this guide

offer a foundation for its use in the development of novel pharmaceuticals and advanced

materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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